Cas no 956438-51-0 ((5-Methyl-3-nitro-1H-pyrazol-1-yl)methanol)

• Product Name: (5-Methyl-3-nitro-1H-pyrazol-1-yl)methanol
• CAS No: 956438-51-0
• MF: C₅H₇N₃O₃
• MW: 157.127380609512
• MDL: MFCD01016816
• CID: 3057013
• PubChem ID: 7172182
• Update Time: 2025-11-06

(5-Methyl-3-nitro-1H-pyrazol-1-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-Methyl-3-nitro-1H-pyrazol-1-yl)methanol
• DB-016615
• 956438-51-0
• MFCD01016816
• VS-03671
• CS-0280742
• EN300-230374
• (5-methyl-3-nitropyrazol-1-yl)methanol
• GNB43851
• (5-Methyl-3-nitro-pyrazol-1-yl)-methanol
• AKOS000312670
• BBL013107
• STK350443

• MDL： MFCD01016816
• Inchi： 1S/C5H7N3O3/c1-4-2-5(8(10)11)6-7(4)3-9/h2,9H,3H2,1H3
• InChI Key： TUOHZCIAVPSMBB-UHFFFAOYSA-N
• SMILES： OCN1C(C)=CC([N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 157.04874109Da
• Monoisotopic Mass: 157.04874109Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 83.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on (5-Methyl-3-nitro-1H-pyrazol-1-yl)methanol

Comprehensive Guide to (5-Methyl-3-nitro-1H-pyrazol-1-yl)methanol (CAS No. 956438-51-0): Properties, Applications, and Market Insights

(5-Methyl-3-nitro-1H-pyrazol-1-yl)methanol (CAS No. 956438-51-0) is a specialized nitro-substituted pyrazole derivative with growing significance in pharmaceutical and agrochemical research. This compound, characterized by its unique methanol-functionalized pyrazole structure, has attracted attention for its potential as a versatile chemical intermediate. The presence of both methyl and nitro groups on the pyrazole ring contributes to its distinct chemical reactivity, making it valuable for synthesizing more complex molecules.

Recent trends in drug discovery and crop protection chemicals have increased interest in pyrazole-based compounds like (5-Methyl-3-nitro-1H-pyrazol-1-yl)methanol. Researchers are particularly focused on its potential as a building block for developing novel heterocyclic compounds with biological activity. The compound's molecular structure offers multiple sites for chemical modification, enabling the creation of diverse derivatives with tailored properties.

The physical and chemical properties of (5-Methyl-3-nitro-1H-pyrazol-1-yl)methanol contribute to its utility in various applications. While specific data may vary between manufacturers, typical characteristics include moderate solubility in polar organic solvents and stability under standard laboratory conditions. These properties make it suitable for use in multistep synthetic processes, particularly in the development of pharmaceutical intermediates and specialty chemicals.

In pharmaceutical research, (5-Methyl-3-nitro-1H-pyrazol-1-yl)methanol serves as a precursor for compounds with potential biological activity. The pyrazole core is a common motif in many drug molecules, known to interact with various biological targets. Current studies explore its derivatives for possible applications in addressing metabolic disorders and inflammatory conditions, aligning with growing healthcare demands.

The agrochemical industry has shown increasing interest in nitro-pyrazole derivatives like (5-Methyl-3-nitro-1H-pyrazol-1-yl)methanol for developing new crop protection agents. With the global push toward sustainable agriculture and reduced environmental impact, researchers are investigating this compound's potential in creating more selective and biodegradable pest control solutions.

From a synthetic chemistry perspective, (5-Methyl-3-nitro-1H-pyrazol-1-yl)methanol offers several advantages. Its functional groups allow for diverse chemical transformations, including nucleophilic substitutions and reduction reactions. This versatility makes it valuable for medicinal chemistry applications where structural diversity is crucial for optimizing biological activity and pharmacokinetic properties.

The global market for specialty chemical intermediates like (5-Methyl-3-nitro-1H-pyrazol-1-yl)methanol is experiencing steady growth, driven by expanding pharmaceutical R&D and agrochemical innovation. Manufacturers are focusing on developing efficient synthetic routes to meet the increasing demand while maintaining high purity standards required by end-users.

Quality control of (5-Methyl-3-nitro-1H-pyrazol-1-yl)methanol typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent specifications required for research and industrial applications, particularly in sensitive fields like drug development.

Storage and handling recommendations for (5-Methyl-3-nitro-1H-pyrazol-1-yl)methanol generally include protection from moisture and extreme temperatures. Proper storage conditions help maintain the compound's stability and purity over extended periods, which is essential for research continuity and reproducibility of results.

Future research directions for (5-Methyl-3-nitro-1H-pyrazol-1-yl)methanol may explore its potential in emerging fields like materials science and catalysis. The compound's unique structure could contribute to developing novel functional materials or serve as a ligand in catalytic systems, expanding its applications beyond traditional pharmaceutical uses.

Environmental considerations for nitro-containing compounds like (5-Methyl-3-nitro-1H-pyrazol-1-yl)methanol are an important aspect of current chemical research. Scientists are investigating green chemistry approaches to its synthesis and applications, aligning with global sustainability goals and regulatory requirements for chemical products.

For researchers working with (5-Methyl-3-nitro-1H-pyrazol-1-yl)methanol, access to reliable safety data and technical specifications is essential. Reputable suppliers provide comprehensive documentation including material safety data sheets (MSDS) and certificates of analysis, ensuring proper understanding of the compound's characteristics and handling requirements.

The intellectual property landscape surrounding (5-Methyl-3-nitro-1H-pyrazol-1-yl)methanol and its derivatives continues to evolve, with new patents being filed for specific applications and synthetic methods. This activity reflects the compound's growing importance in various industrial chemistry sectors and the competitive nature of chemical innovation.

Academic interest in pyrazole chemistry has led to numerous publications exploring compounds like (5-Methyl-3-nitro-1H-pyrazol-1-yl)methanol. Recent studies focus on its structure-activity relationships and potential as a scaffold for designing molecules with specific biological or physical properties, contributing to the broader field of heterocyclic chemistry.

As the chemical industry moves toward more specialized intermediates, compounds like (5-Methyl-3-nitro-1H-pyrazol-1-yl)methanol are gaining prominence. Their ability to serve as multifunctional building blocks in complex syntheses makes them valuable assets in both academic and industrial research settings, particularly in the development of targeted therapeutics and advanced materials.